Cas no 363590-49-2 (tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate)

• Product Name: tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate
• CAS No: 363590-49-2
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 2669346
• PubChem ID: 914916
• Update Time: 2025-06-08

tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2-(3-formyl-1H-indol-1-yl)acetic acid tert-butyl ester
• tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate
• STL308363
• tert-butyl (3-formyl-1H-indol-1-yl)acetate
• tert-butyl 2-(3-formylindol-1-yl)acetate
• G61803
• Oprea1_114381
• AKOS000101341
• Z274525930
• SR-01000195435
• 363590-49-2
• 1H-Indole-1-acetic acid, 3-formyl-, 1,1-dimethylethyl ester
• CHEMBL5488574
• SCHEMBL8598898
• NPA59049
• EN300-1271931
• SR-01000195435-1
• 1H-Indole-1-aceticacid,3-formyl-,1,1-dimethylethylester
• CS-0232424

• Inchi： 1S/C15H17NO3/c1-15(2,3)19-14(18)9-16-8-11(10-17)12-6-4-5-7-13(12)16/h4-8,10H,9H2,1-3H3
• InChI Key： PYDAMJBHZPOYTH-UHFFFAOYSA-N
• SMILES： O(C(CN1C=C(C=O)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.12100
• Monoisotopic Mass: 259.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• PSA: 48.30000
• LogP: 2.79550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate

tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate (CAS No. 363590-49-2): A Comprehensive Overview

tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate (CAS No. 363590-49-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate.

The molecular formula of tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate is C₁₄H₁₇NO₃, and its molecular weight is approximately 247.29 g/mol. The compound features a tert-butyl group attached to an acetate moiety, which is further linked to a formyl-substituted indole ring. This structural arrangement confers unique chemical and biological properties that make it an attractive candidate for various research and development activities.

In terms of physical properties, tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate is a white to off-white solid with a melting point ranging from 85°C to 88°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The synthesis of tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of tert-butyl bromoacetate with 3-formylimidazole in the presence of a base such as potassium carbonate. This method yields high purity products and is widely used in laboratory settings. Another synthetic route involves the condensation of tert-butyl acetoacetate with 3-formylimidazole under acidic conditions, followed by esterification to form the desired product.

tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory effects, tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate have also been studied to evaluate its suitability for therapeutic applications. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. However, further studies are needed to optimize dosing regimens and to assess long-term safety and efficacy.

In conclusion, tert-butyl 2-(3-formyl-1H-indol-1-yl)acetate (CAS No. 363590-49-2) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.